Cas no 1146-44-7 (S-(4-chlorophenyl) 4-chlorobenzenesulfonothioate)

• Product Name: S-(4-chlorophenyl) 4-chlorobenzenesulfonothioate
• CAS No: 1146-44-7
• MF: C₁₂H₈Cl₂O₂S₂
• MW: 319.226718902588
• CID: 894697
• PubChem ID: 95850
• Update Time: 2025-06-07

S-(4-chlorophenyl) 4-chlorobenzenesulfonothioate Chemical and Physical Properties

Names and Identifiers

• S-(4-chlorophenyl) 4-chlorobenzenesulfonothioate
• 1-chloro-4-(4-chlorophenyl)sulfonylsulfanylbenzene
• Benzenesulfonic acid, p-chlorothio-, S-(p-chlorophenyl) ester
• BRN 2056982
• F0288-0102
• NSC39621
• p-chlorophenyl-p-chlorobenzene-thiosulphonate
• p-Chlorothiobenzenesulfonic acid S-(p-chlorophenyl) ester
• S-(4-chlorophenyl) (4-chlorobenzene)thiosulfonate
• S-(4-chlorophenyl) 4-chlorobenzenethiosulfonate
• S-4-chlorophenyl 4-chlorobenzenesulfono
• S-4-chlorophenyl 4-chlorobenzenethiosulfonate

• Inchi： 1S/C12H8Cl2O2S2/c13-9-1-5-11(6-2-9)17-18(15,16)12-7-3-10(14)4-8-12/h1-8H
• InChI Key： HKRKZYSYVNYGRL-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)S(=O)(=O)SC1C=CC(=CC=1)Cl

Computed Properties

• Exact Mass: 317.93444
• Monoisotopic Mass: 317.934
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 351
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 67.8Ų

Experimental Properties

• Density: 1.54
• Boiling Point: 459.9°C at 760 mmHg
• Flash Point: 231.9°C
• Refractive Index: 1.679
• PSA: 34.14

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonyl compounds

Additional information on S-(4-chlorophenyl) 4-chlorobenzenesulfonothioate

Comprehensive Overview of S-(4-chlorophenyl) 4-chlorobenzenesulfonothioate (CAS No. 1146-44-7): Properties, Applications, and Industry Insights

S-(4-chlorophenyl) 4-chlorobenzenesulfonothioate (CAS No. 1146-44-7) is a specialized organosulfur compound with a molecular structure featuring dual chlorophenyl groups linked via a sulfonothioate bridge. This unique configuration grants it distinct physicochemical properties, including thermal stability and selective reactivity, making it a subject of interest in fine chemical synthesis and material science. Researchers increasingly explore its potential as a building block for advanced polymers and ligand design in catalytic systems, aligning with the growing demand for sustainable chemistry solutions.

The compound’s structure-activity relationship has been investigated for niche applications, such as photoinitiators in UV-curable coatings—a sector witnessing rapid growth due to eco-friendly manufacturing trends. Its electrophilic character at the sulfur center also enables selective C-S bond formation, a reaction pivotal in pharmaceutical intermediates. Notably, the presence of chlorine substituents enhances its lipophilicity, a trait leveraged in agrochemical research for designing targeted delivery systems. These attributes position CAS No. 1146-44-7 as a versatile candidate in green chemistry initiatives.

Analytical studies of S-(4-chlorophenyl) 4-chlorobenzenesulfonothioate emphasize its characterization via NMR spectroscopy and HPLC-MS, techniques critical for purity assessment in high-value chemicals. Recent patents highlight its utility in electronic materials, particularly as a dopant for organic semiconductors, reflecting the compound’s adaptability to cutting-edge technologies. Industry reports suggest a steady CAGR in demand for such functionalized aromatics, driven by innovations in flexible electronics and renewable energy storage systems.

Environmental and regulatory perspectives on CAS No. 1146-44-7 underscore its compliance with REACH and OECD guidelines for low-PBT substances (persistent, bioaccumulative, toxic). Its degradation pathways, studied via advanced oxidation processes, reveal minimal ecological impact—a key consideration for ESG-focused enterprises. This aligns with global searches for benign-by-design chemicals, a trending topic in circular economy discussions.

In conclusion, S-(4-chlorophenyl) 4-chlorobenzenesulfonothioate exemplifies the convergence of molecular innovation and industrial applicability. Its role in next-generation materials and adherence to safety standards make it a compelling case study for chemists and formulators navigating the shift toward eco-conscious production. Future research may unlock further potentials in bioconjugation or smart coatings, solidifying its relevance in a resource-constrained world.